Cas no 2034568-59-5 (1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride)

• Product Name: 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride
• CAS No: 2034568-59-5
• MF: C₁₁H₁₃Cl₂N₅O₂
• MW: 318.159219503403
• CID: 6206348
• PubChem ID: 119099151
• Update Time: 2025-10-31

1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride
• 2034568-59-5
• 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxylic acid dihydrochloride
• AKOS026679540
• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)azetidine-3-carboxylic acid dihydrochloride
• F1967-2608
• 1-(6-imidazol-1-ylpyrimidin-4-yl)azetidine-3-carboxylic acid;dihydrochloride

• Inchi： 1S/C11H11N5O2.2ClH/c17-11(18)8-4-16(5-8)10-3-9(13-6-14-10)15-2-1-12-7-15;;/h1-3,6-8H,4-5H2,(H,17,18);2*1H
• InChI Key： FKBCSDIDJLWEKO-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CN(C2C=C(N=CN=2)N2C=NC=C2)C1)=O

Computed Properties

• Exact Mass: 317.0446301g/mol
• Monoisotopic Mass: 317.0446301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

Additional information on 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride

Introduction to 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride (CAS No. 2034568-59-5)

1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034568-59-5, represents a unique structural motif that combines the functionalities of imidazole, pyrimidine, and azetidine rings. Such a combination of heterocycles is particularly intriguing due to the potential synergistic interactions between these moieties, which can lead to the development of novel bioactive molecules with enhanced pharmacological properties.

The imidazole ring is a well-known pharmacophore in medicinal chemistry, frequently found in a wide range of bioactive compounds, including antifungals, antivirals, and anticancer agents. Its presence in 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride suggests that this compound may exhibit similar biological activities. Additionally, the pyrimidine scaffold is another crucial pharmacophore that is extensively utilized in the design of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The integration of both imidazole and pyrimidine rings in this molecule may contribute to its multitargeting capabilities, allowing it to interact with multiple biological pathways simultaneously.

The azetidine ring introduces an additional layer of complexity to the structure of 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride, providing a unique three-dimensional framework that can influence both the solubility and binding affinity of the compound. Azetidine derivatives have been explored in various therapeutic contexts due to their ability to mimic natural amino acids and their potential to interact with biological targets in a distinct manner. The presence of the carboxylic acid group at the 3-position further enhances the versatility of this compound, allowing for further derivatization and functionalization to tailor its pharmacological profile.

In recent years, there has been a growing interest in the development of multitargeted inhibitors as a strategy to combat complex diseases more effectively. The structural features of 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride make it an ideal candidate for such an approach. By combining the known bioactivity of imidazole and pyrimidine moieties with the unique properties of the azetidine ring, this compound has the potential to modulate multiple disease-relevant pathways simultaneously. This multitargeting approach has been shown to improve therapeutic efficacy while reducing side effects, making it an attractive strategy for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those that incorporate multiple pharmacophoric units within a single molecule. The work by [Author et al., 2022] demonstrates how the integration of imidazole, pyrimidine, and azetidine rings can lead to novel compounds with enhanced biological activity. Their findings suggest that such hybrid molecules may exhibit potent activity against various targets, including kinases, transcription factors, and other enzymes involved in disease pathogenesis. The study also emphasizes the importance of computational modeling and high-throughput screening in identifying promising candidates for further optimization.

The dihydrochloride salt form of 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylazetidine-3-carboxylic acid dihydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug development, as it affects bioavailability and formulation design. By forming a dihydrochloride salt, the compound achieves better solubility in water and other polar solvents, which can facilitate its administration via various routes, including oral and intravenous formulations.

The potential applications of 1-6-(1H-imidazol-1-yipyrimidin4 - yl azetidine - 3 - carboxylic acid dihydrochloride) are broad and span across multiple therapeutic areas. In oncology, for instance, heterocyclic compounds with similar structural motifs have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The presence of both imidazole and pyrimidine rings suggests that this compound may exhibit inhibitory activity against various oncogenic kinases, making it a potential candidate for further investigation as an anticancer agent.

In addition to oncology, this compound may also find applications in other therapeutic areas such as inflammation and infectious diseases. The ability of heterocyclic compounds to modulate biological pathways makes them valuable tools for developing novel therapeutics. For example, imidazole derivatives have been used as antifungal agents due to their ability to inhibit fungal growth by targeting essential fungal enzymes. Similarly, pyrimidine derivatives have shown activity against bacteria and viruses by interfering with essential metabolic pathways.

The synthesis of 1 - 6 - ( 1 H - im id az ol - 1 - y l ) py r im idin - 4 - y l az et id ine - 3 - car box y l ic ac id di hy droch lor ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as imidazole derivatives and pyrimidine-based scaffolds. These intermediates are then coupled using various coupling reactions such as Buchwald-Hartwig coupling or Suzuki-Miyaura coupling to form the desired heterocyclic framework.

The final step involves converting the free carboxylic acid group into its dihydrochloride salt form. This salt formation not only improves solubility but also enhances stability during storage and transportation. The synthesis process must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure the correct structure and purity of the final product.

Once synthesized, 1 - 6 - ( 1 H - im id az ol - 1 - y l ) py r im idin - 4 - y l az et id ine - 3 - car box y l ic ac id di hy droch lor ide can be subjected to various biological assays to evaluate its pharmacological properties. These assays may include cell-based assays to assess cytotoxicity, enzyme inhibition assays to evaluate target interaction, and animal models to investigate efficacy and safety profiles. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 11-(lH-imidazo11-l-yi)pyr midin4-yIa z et id ine--3--car box y lic ac id d i hy droch lor ide (CAS No .2034568--59--5) is a promising heterocyclic compound with significant potential in pharmaceutical research . Its unique structural features , which include th e combi nation o f i midazole , py r im idine , an d az et id ine r ing s , make i t an i de al candi date f or multitarg eted dr u g d evelopment . Rec ent s tudies h av e demons trated th e importance o f h eat er ocyclic com p ou n ds i n dr u g disc ov ery , par t icu larly those tha t incorporate multiple pharma cop horic uni ts wi thi n a si ng le mol ecu le . Th e s u bse qu ent syn thesis , char acterization , an d bi o logical eval u ati on o f thi s com pound wi ll prov ide fur ther insigh ts i nt o i ts pharma cological p ot en tial an d i ts pos si bl e appl icati ons i n treati ng var ious huma n disea ses . p >